Cas no 2172255-70-6 (4-3-(hydroxymethyl)oxolan-3-yl-1-methylazepan-4-ol)

• Product Name: 4-3-(hydroxymethyl)oxolan-3-yl-1-methylazepan-4-ol
• CAS No: 2172255-70-6
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 6482469
• PubChem ID: 165876228
• Update Time: 2025-07-13

4-3-(hydroxymethyl)oxolan-3-yl-1-methylazepan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-3-(hydroxymethyl)oxolan-3-yl-1-methylazepan-4-ol
• 2172255-70-6
• EN300-1647010
• 4-[3-(hydroxymethyl)oxolan-3-yl]-1-methylazepan-4-ol

• Inchi： 1S/C12H23NO3/c1-13-6-2-3-12(15,4-7-13)11(9-14)5-8-16-10-11/h14-15H,2-10H2,1H3
• InChI Key： XNTWQGFYZDIIKO-UHFFFAOYSA-N
• SMILES： O1CCC(CO)(C1)C1(CCN(C)CCC1)O

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52.9Ų

Additional information on 4-3-(hydroxymethyl)oxolan-3-yl-1-methylazepan-4-ol

Introduction to Compound with CAS No. 2172255-70-6 and Product Name: 4-3-(hydroxymethyl)oxolan-3-yl-1-methylazepan-4-ol

The compound identified by the CAS number 2172255-70-6 and the product name 4-3-(hydroxymethyl)oxolan-3-yl-1-methylazepan-4-ol represents a significant advancement in the field of medicinal chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in therapeutic interventions. The molecular architecture of this compound, characterized by a combination of an oxolan ring and a methylated azepane moiety, positions it as a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural motif of 4-3-(hydroxymethyl)oxolan-3-yl-1-methylazepan-4-ol suggests potential interactions with biological targets that could lead to therapeutic benefits. Specifically, the oxolan ring, which is a five-membered heterocyclic structure containing an oxygen atom, is known for its ability to engage in hydrogen bonding and other forms of molecular recognition. This feature makes it particularly useful in designing molecules that can interact with biological targets in a precise manner.

The presence of a hydroxymethyl group in the compound's structure further enhances its potential as a pharmacophore. Hydroxymethyl groups are known to participate in various biochemical reactions and can serve as points of interaction with biological molecules. This functional group can also influence the solubility and metabolic stability of the compound, making it an attractive feature for drug-like properties. The combination of these structural elements suggests that 4-3-(hydroxymethyl)oxolan-3-yl-1-methylazepan-4-ol may exhibit a range of biological activities that could be exploited for therapeutic purposes.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their diverse biological activities and favorable pharmacokinetic properties. The azepane ring, which is part of the product name, is a seven-membered saturated heterocycle that is commonly found in many biologically active molecules. Its stability and ability to adopt multiple conformations make it an ideal scaffold for designing drugs that can interact with complex biological targets. The methyl group attached to the azepane ring further modifies its electronic properties and can influence its interactions with biological molecules.

One of the most exciting aspects of 4-3-(hydroxymethyl)oxolan-3-yl-1-methylazepan-4-ol is its potential application in the treatment of neurological disorders. The structural features of this compound suggest that it may be able to interact with neurotransmitter receptors and ion channels, which are critical targets for drugs used to treat conditions such as depression, anxiety, and epilepsy. Current research in this area has shown that modulating the activity of these receptors and channels can lead to significant improvements in patient outcomes.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Inflammatory processes are associated with a wide range of diseases, including arthritis, Crohn's disease, and cancer. The ability of 4-3-(hydroxymethyl)oxolan-3-yl-1-methylazepan-4-ol to interact with inflammatory pathways has been demonstrated in preclinical studies. These studies have shown that the compound can reduce inflammation by inhibiting key enzymes involved in the inflammatory response. This mechanism of action makes it a potential candidate for the development of new anti-inflammatory drugs.

The synthesis and characterization of 4-3-(hydroxymethyl)oxolan-3-yl-1-methylazepan-4-ol have been subjects of extensive research efforts. Advanced synthetic methodologies have been employed to construct the complex molecular framework of this compound. Techniques such as organic synthesis, catalysis, and computational chemistry have played crucial roles in optimizing its structure and properties. These efforts have led to the development of efficient synthetic routes that can be scaled up for industrial production.

In conclusion, 4-3-(hydroxymethyl)oxolan-3-yl-1-methylazepan-4-ol represents a significant advancement in medicinal chemistry with its unique structural features and potential applications in therapeutic interventions. Its ability to interact with biological targets associated with neurological disorders and inflammatory diseases makes it a promising candidate for further investigation. As research continues to uncover new insights into its mechanisms of action, this compound is poised to make substantial contributions to the development of novel treatments for various diseases.